Cas no 34193-38-9 (1-Butanol-d10 (n-Butyl Alcohol-d10))

1-Butanol-d10 (n-Butyl Alcohol-d10) Properties

Names and Identifiers

• 1-Butan-1,1,2,2,3,3,4,4,4-d9-ol-d(9CI)
• 1-Butanol-d10
• Butyl-d9alcohol-d (8CI)
• Butanol-d10
• Decadeutero-1-butanol
• Perdeutero-1-butanol
• n-Butanol-D10
• D97874
• ((2)H?)BUTAN-1-((2)H)OL
• 1-Butanol-d10 (n-Butyl Alcohol-d10)
• 1-Butanol-d10, 99 atom % D
• EPA Method 541 UCMR 4 Surrogate 1-butanol D10 1000 microg/mL in Methanol
• J-019485
• 1,1,1,2,2,3,3,4,4-nonadeuterio-4-deuteriooxybutane
• (?H?)butan-1-(?H)ol
• DTXSID00369765
• N-BUTANOL (D10, 98%)
• MFCD00002966
• 34193-38-9
• LRHPLDYGYMQRHN-NWURLDAXSA-N
• n-Butyl Alcohol-d10
• +Expand

• MDL： MFCD00002966
• InChIKey： LRHPLDYGYMQRHN-NWURLDAXSA-N
• Inchi： 1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3/i1D3,2D2,3D2,4D2,5D
• SMILES： [2H]OC(C(C(C([2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H]

Computed Properties

• Exact Mass: 84.135932398g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 84.135932398g/mol
• Heavy Atom Count: 5
• Complexity: 13.1
• Isotope Atom Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 0.77880
• PSA: 20.23000
• Refractive Index: n20/D 1.3956(lit.)
• Boiling Point: 116-118 °C
• Melting Point: No data available
• Vapor Pressure: 8.5±0.4 mmHg at 25°C
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 0.920 g/mL at 25 °C(lit.)